4-methoxy-4-methylpentanoic acid
Description
4-Methoxy-4-methylpentanoic acid is a carboxylic acid with a molecular formula of C6H12O3 . It is a derivative of pentanoic acid, where a methyl group is substituted at the fourth carbon .
Molecular Structure Analysis
The molecular structure of this compound consists of a pentanoic acid backbone with a methyl group and a methoxy group attached to the fourth carbon . The exact molecular weight is 132.158 Da .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methoxy-4-methylpentanoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-methylpentan-2-one", "methanol", "sodium hydroxide", "sulfuric acid", "sodium bicarbonate", "magnesium", "bromine" ], "Reaction": [ "Step 1: Conversion of 4-methylpentan-2-one to 4-methyl-2-pentanol using sodium borohydride as a reducing agent.", "Step 2: Conversion of 4-methyl-2-pentanol to 4-methyl-2-pentene using sulfuric acid as a dehydrating agent.", "Step 3: Conversion of 4-methyl-2-pentene to 4-methyl-2-penten-1-ol using bromine as a halogenating agent.", "Step 4: Conversion of 4-methyl-2-penten-1-ol to 4-methoxy-4-methyl-2-pentanone using methanol and sodium hydroxide as a solvent and base, respectively.", "Step 5: Conversion of 4-methoxy-4-methyl-2-pentanone to 4-methoxy-4-methylpentanoic acid using magnesium and sulfuric acid as a Grignard reagent and acid, respectively.", "Step 6: Neutralization of the reaction mixture using sodium bicarbonate to obtain the final product, 4-methoxy-4-methylpentanoic acid." ] } | |
CAS RN |
1056595-79-9 |
Molecular Formula |
C7H14O3 |
Molecular Weight |
146.2 |
Purity |
95 |
Origin of Product |
United States |
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